2-(4-fluoro-1H-indol-3-yl)acetamide
Description
2-(4-Fluoro-1H-indol-3-yl)acetamide is a fluorinated indole derivative characterized by a fluorine atom at the 4-position of the indole ring and an acetamide group at the 3-position. The fluorine substituent enhances lipophilicity and metabolic stability, making this compound a candidate for drug development.
Properties
CAS No. |
345264-93-9 |
|---|---|
Molecular Formula |
C10H9FN2O |
Molecular Weight |
192.19 g/mol |
IUPAC Name |
2-(4-fluoro-1H-indol-3-yl)acetamide |
InChI |
InChI=1S/C10H9FN2O/c11-7-2-1-3-8-10(7)6(5-13-8)4-9(12)14/h1-3,5,13H,4H2,(H2,12,14) |
InChI Key |
DADPTACFXXNUHA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=C1)F)C(=CN2)CC(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
Key Observations :
- Fluorine Position: The 4-fluoro substitution in the target compound and SC55 enhances binding specificity compared to non-fluorinated analogs (e.g., Compound 1 in ) .
- Side Chain Diversity : Bulky substituents (e.g., pyridin-2-yl in 10m) lower melting points (153–154°C vs. 192–194°C for 10j), suggesting reduced crystallinity .
- Electron-Withdrawing Groups : Trifluoroacetyl (4f) and nitro (10l) groups increase reactivity but may reduce solubility compared to the target compound’s simpler acetamide .
Toxicity and Cytotoxicity
- Fluorinated vs. Chlorinated Analogs : Fluorine generally reduces cytotoxicity compared to chloro substituents (e.g., 10j vs. 10l in ) .
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